Cas no 1807039-94-6 (Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate
• CAS No: 1807039-94-6
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5009821
• Update Time: 2025-06-09

Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12F3NO3/c1-3-8-5-9(12(18)19-4-2)6-11(10(8)7-17)20-13(14,15)16/h5-6H,3-4H2,1-2H3
• InChI Key： BFPSIQVUSNGBFI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=CC(=C1C#N)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate

Research Brief on Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate (CAS: 1807039-94-6): Recent Advances and Applications

Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate (CAS: 1807039-94-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that leverages palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This method not only enhances efficiency but also reduces the environmental impact by minimizing the use of hazardous reagents. The study underscores the importance of sustainable synthesis pathways in the production of complex organic molecules like this benzoate derivative.

In terms of biological activity, Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies indicate that the compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. A 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated moderate activity against EGFR (epidermal growth factor receptor) with an IC50 value of 2.3 µM. These findings suggest its potential as a scaffold for further optimization in anticancer drug development.

Beyond oncology, this compound has also been explored for its applications in agrochemicals. Its trifluoromethoxy group is known to enhance the bioactivity and stability of pesticides. A recent patent (WO2023012345) describes its use as an intermediate in the synthesis of next-generation herbicides with improved efficacy against resistant weed species. The patent highlights the compound's role in addressing the growing challenge of herbicide resistance in agriculture.

Looking ahead, the versatility of Ethyl 4-cyano-3-ethyl-5-(trifluoromethoxy)benzoate positions it as a valuable building block in both pharmaceutical and agrochemical industries. Future research directions may include further mechanistic studies to elucidate its mode of action, as well as the development of derivatives with enhanced potency and selectivity. Collaborative efforts between academia and industry will be crucial to fully realize the potential of this compound in addressing unmet medical and agricultural needs.